Cas no 98198-61-9 (3-Chloro-6-ethylpyridazine)

• Product Name: 3-Chloro-6-ethylpyridazine
• CAS No: 98198-61-9
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• MDL: MFCD08704287
• CID: 1123547
• PubChem ID: 20539495
• Update Time: 2025-05-19

3-Chloro-6-ethylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-ethyl-Pyridazine
• 3-CHLORO-6-ETHYLPYRIDAZINE
• YDA19861
• A858570
• CS-0172221
• AS-37492
• 6-ETHYL-PYRIDAZIN-3-YLAMINE
• LAOHYGKZUOWKBO-UHFFFAOYSA-N
• MFCD08704287
• DTXSID10608495
• 98198-61-9
• SCHEMBL2600117
• AKOS006288565
• 3-Chloro-6-ethylpyridazine

• MDL： MFCD08704287
• Inchi： 1S/C6H7ClN2/c1-2-5-3-4-6(7)9-8-5/h3-4H,2H2,1H3
• InChI Key： LAOHYGKZUOWKBO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC)N=N1

Computed Properties

• Exact Mass: 142.0297759g/mol
• Monoisotopic Mass: 142.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid

3-Chloro-6-ethylpyridazine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 3-Chloro-6-ethylpyridazine

3-Chloro-6-ethylpyridazine (CAS No. 98198-61-9): Properties, Applications, and Market Insights

3-Chloro-6-ethylpyridazine (CAS No. 98198-61-9) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This chlorinated pyridazine derivative exhibits unique chemical properties that make it valuable for synthetic applications. With the molecular formula C6H7ClN2, it features a pyridazine ring substituted with chlorine at the 3-position and an ethyl group at the 6-position, creating distinct reactivity patterns.

The compound's physicochemical properties include a molecular weight of 142.59 g/mol and moderate solubility in organic solvents. Researchers particularly value its 3-chloro-6-ethyl substitution pattern, which influences both its electronic characteristics and potential for further functionalization. Recent studies highlight its role as a building block for more complex molecular architectures, especially in medicinal chemistry applications.

In pharmaceutical development, 3-Chloro-6-ethylpyridazine derivatives show promise as intermediates for bioactive molecules. The compound's structural features allow for diverse modifications, making it valuable in drug discovery programs targeting neurological and metabolic disorders. Its pyridazine core structure is particularly interesting to researchers developing kinase inhibitors and other enzyme-targeting therapeutics.

The agrochemical industry has shown growing interest in 98198-61-9 applications, especially in developing novel crop protection agents. The compound's structural characteristics may contribute to the creation of new herbicides and pesticides with improved environmental profiles. Current research explores its potential in creating more sustainable agricultural solutions, addressing the global demand for eco-friendly crop protection chemicals.

From a synthetic chemistry perspective, 3-Chloro-6-ethylpyridazine serves as a versatile intermediate. Its reactivity allows for various transformations, including cross-coupling reactions, nucleophilic substitutions, and cyclizations. These properties make it valuable for constructing complex heterocyclic systems, particularly in parallel synthesis and combinatorial chemistry approaches.

The global market for pyridazine derivatives like 98198-61-9 has shown steady growth, driven by increasing R&D investments in pharmaceutical and agricultural sectors. Market analysts note particular demand from Asia-Pacific regions, where pharmaceutical innovation is accelerating. Current pricing trends reflect the compound's specialized nature and the technical challenges associated with its synthesis.

Quality control of 3-Chloro-6-ethylpyridazine typically involves HPLC analysis, with purity standards generally exceeding 97% for research applications. Storage recommendations include protection from moisture and light, typically at controlled room temperature. These handling protocols ensure the compound's stability during transportation and storage.

Recent patent literature reveals growing intellectual property activity around pyridazine-based compounds, with several applications mentioning 98198-61-9 derivatives. This trend suggests expanding commercial interest in this chemical space, particularly for therapeutic applications. Researchers are actively investigating structure-activity relationships to optimize the biological properties of related compounds.

Environmental and safety considerations for 3-Chloro-6-ethylpyridazine follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment is recommended during handling. The compound's environmental fate and biodegradation pathways are subjects of ongoing study as part of broader green chemistry initiatives in industrial applications.

Future research directions for CAS 98198-61-9 may explore its potential in materials science, particularly in developing organic electronic materials. The compound's conjugated system and modifiable functional groups make it an interesting candidate for optoelectronic applications. Such developments could open new market opportunities beyond its current pharmaceutical and agrochemical uses.

For researchers sourcing 3-Chloro-6-ethylpyridazine, current supply chain considerations include lead times and regional availability. The compound's specialized nature means it's typically produced on demand rather than held in large inventories. Quality verification through analytical certificates remains crucial when procuring this material for sensitive applications.

The scientific literature contains numerous references to pyridazine chemistry and chlorinated heterocycles, providing context for understanding 98198-61-9's potential. Recent review articles highlight the privileged status of pyridazine scaffolds in medicinal chemistry, suggesting continued interest in derivatives like 3-Chloro-6-ethylpyridazine for drug discovery programs.

Analytical characterization of 3-Chloro-6-ethylpyridazine typically includes NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. These techniques confirm structural identity and purity, essential for research applications. Advanced users may employ X-ray crystallography to study solid-state properties when developing crystalline forms of derivatives.

In conclusion, 3-Chloro-6-ethylpyridazine (CAS No. 98198-61-9) represents an important building block in modern chemical research. Its unique structural features and synthetic versatility continue to attract interest across multiple industries. As research into heterocyclic compounds advances, this compound will likely maintain its relevance in developing innovative solutions for healthcare, agriculture, and materials science challenges.